Cas no 261763-08-0 ([3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine)

• Product Name: [3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine
• CAS No: 261763-08-0
• MF: C₈H₆ClF₄N
• MW: 227.58655500412
• CID: 2838295
• PubChem ID: 2773762
• Update Time: 2025-04-21

[3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-2-fluoro-6-(trifluoromethyl)-
• 261763-08-0
• 3-Chloro-2-fluoro-6-(trifluoromethyl)benzylamine
• PFFHSWMYXNZCJJ-UHFFFAOYSA-N
• SCHEMBL21446974
• DTXSID80378693
• [3-Chloro-2-fluoro-6-(trifluoromethyl)phenyl]methanamine

• Inchi： 1S/C8H6ClF4N/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-2H,3,14H2
• InChI Key： PFFHSWMYXNZCJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1F)CN

Computed Properties

• Exact Mass: 227.0124895Da
• Monoisotopic Mass: 227.0124895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų